8-(2,5-dimethoxyphenyl)-10-(4-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

• Molecular Formula: C21H19N7O4
• Molecular Weight: 433.4 g/mol
• IUPAC Name: 8-(2,5-dimethoxyphenyl)-10-(4-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one
• InChI: InChI=1S/C21H19N7O4/c1-30-12-6-4-11(5-7-12)17-16-18(20(29)24-23-17)22-21-25-26-27-28(21)19(16)14-10-13(31-2)8-9-15(14)32-3/h4-10,19H,1-3H3,(H,24,29)(H,22,25,27)
• InChI Key: RMTIIZYONCBSLU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NNC(=O)C3=C2C(N4C(=NN=N4)N3)C5=C(C=CC(=C5)OC)OC

Description

“8-(2,5-dimethoxyphenyl)-10-(4-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[74003,7]trideca-1(9),3,5,10-tetraen-13-one” is a complex organic compound characterized by its unique tricyclic structure and multiple methoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of such a complex compound typically involves multiple steps, including the formation of the tricyclic core and the introduction of methoxy groups. Common synthetic routes may involve:

Cyclization Reactions: Formation of the tricyclic core through cyclization reactions.

Methoxylation: Introduction of methoxy groups using reagents like dimethyl sulfate or methanol in the presence of a base.

Purification: Purification of the final product using techniques like column chromatography or recrystallization.

Industrial Production Methods

Industrial production of this compound would require optimization of the synthetic route to ensure high yield and purity. This may involve:

Scaling Up Reactions: Adapting laboratory-scale reactions to industrial-scale processes.

Process Optimization: Optimizing reaction conditions such as temperature, pressure, and solvent choice to maximize efficiency.

Quality Control: Implementing rigorous quality control measures to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

The compound can undergo various chemical reactions, including:

Oxidation: Oxidation of methoxy groups to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction of the tricyclic core to form more saturated derivatives.

Substitution: Electrophilic or nucleophilic substitution reactions at the aromatic rings.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, nucleophiles like amines or thiols.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation may yield aldehydes or acids, while reduction may produce more saturated tricyclic compounds.

Scientific Research Applications

Chemistry

In chemistry, this compound could be used as a building block for the synthesis of more complex molecules or as a ligand in coordination chemistry.

Biology

In biological research, it may be studied for its potential biological activity, such as antimicrobial or anticancer properties.

Medicine

In medicinal chemistry, derivatives of this compound could be explored for their potential therapeutic effects, including as drug candidates for various diseases.

Industry

In the industry, this compound could be used in the development of new materials, such as polymers or advanced composites.

Mechanism of Action

The mechanism of action of this compound would depend on its specific interactions with molecular targets. For example, if it exhibits biological activity, it may interact with enzymes or receptors, modulating their activity through binding interactions.

Comparison with Similar Compounds

Similar Compounds

8-(2,5-dimethoxyphenyl)-10-(4-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one: Similar in structure but with different substituents.

Other Tricyclic Compounds: Compounds with similar tricyclic cores but different functional groups.

Uniqueness

The uniqueness of this compound lies in its specific arrangement of methoxy groups and the tricyclic core, which may confer unique chemical and biological properties compared to other similar compounds.